Cas no 16301-86-3 (Thiepin, 2,7-dihydro-,1,1-dioxide)

• Product Name: Thiepin, 2,7-dihydro-,1,1-dioxide
• CAS No: 16301-86-3
• MF: C₆H₈O₂S
• MW: 144.191520690918
• CID: 164469
• PubChem ID: 177734
• Update Time: 2025-04-19

Thiepin, 2,7-dihydro-,1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiepin, 2,7-dihydro-,1,1-dioxide
• 2,7-Dihydrothiepine 1,1-dioxide
• 2,7-dihydro-thiepine 1,1-dioxide
• 2,7-dihydrothiepin-1,1-dioxide
• Thiepin, 2,7-dihydro-, 1,1-dioxide
• 16301-86-3
• DTXSID40167500

• Inchi： 1S/C6H8O2S/c7-9(8)5-3-1-2-4-6-9/h1-4H,5-6H2
• InChI Key： BWSNPYHFIQWDHA-UHFFFAOYSA-N
• SMILES： S1(CC=CC=CC1)(=O)=O

Computed Properties

• Exact Mass: 144.02454
• Monoisotopic Mass: 144.0245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 0.6

Experimental Properties

• Density: 1.228
• Boiling Point: 332.6°Cat760mmHg
• Flash Point: 209.1°C
• Refractive Index: 1.532
• PSA: 34.14
• LogP: 1.60800